Cas no 103754-45-6 (2-(2,4-Dichloro-phenyl)-succinic acid)

• Product Name: 2-(2,4-Dichloro-phenyl)-succinic acid
• CAS No: 103754-45-6
• MF: C₁₀H₈Cl₂O₄
• MW: 263.07412147522
• MDL: MFCD03942288
• CID: 137425
• PubChem ID: 2975989
• Update Time: 2025-05-20

2-(2,4-Dichloro-phenyl)-succinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dichlorophenyl)succinic acid
• 2-(2,4-dichlorophenyl)butanedioic acid
• Butanedioic acid,2-(2,4-dichlorophenyl)-
• (2,4-dichloro-phenyl)-succinic acid
• (2,4-Dichlor-phenyl)-bernsteinsaeure
• 2,6-DIISOPROPYLPHENOL
• Butanedioic acid,2-(2,4-dichlorophenyl)
• ST5433016
• CBKinase1_024261
• CBKinase1_011861
• 2-(2,4-DICHLORO-PHENYL)-SUCCINIC ACID
• AO-080
• 103754-45-6
• AB1386
• MFCD03942288
• AKOS003295483
• SR-01000296290
• DTXSID80388055
• 2-(2,4-Dichlorophenyl)succinicacid
• EN300-704760
• CS-0005245
• HMS1600H08
• Z57474969
• 2-(2,4-Dichloro-phenyl)succinic acid
• SR-01000296290-1
• A800801
• LS-08349
• SB30318
• AKOS016842801
• butanedioic acid, 2-(2,4-dichlorophenyl)-
• AO-080/42479327
• ALBB-025116
• 2-(2,4-Dichloro-phenyl)-succinic acid

• MDL： MFCD03942288
• Inchi： 1S/C10H8Cl2O4/c11-5-1-2-6(8(12)3-5)7(10(15)16)4-9(13)14/h1-3,7H,4H2,(H,13,14)(H,15,16)
• InChI Key： SUQQTPHUAHBHIF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C(=O)O)CC(=O)O)Cl

Computed Properties

• Exact Mass: 261.98000
• Monoisotopic Mass: 261.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 370.2±37.0 °C at 760 mmHg
• Flash Point: 177.7±26.5 °C
• Refractive Index: 1.601
• PSA: 74.60000
• LogP: 2.63630
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(2,4-Dichloro-phenyl)-succinic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-(2,4-Dichloro-phenyl)-succinic acid

Introduction to 2-(2,4-Dichloro-phenyl)-succinic acid (CAS No. 103754-45-6) and Its Emerging Applications in Chemical Biology

2-(2,4-Dichloro-phenyl)-succinic acid, identified by the Chemical Abstracts Service Number (CAS No.) 103754-45-6, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its 2,4-dichloro-phenyl substituent and a succinic acid backbone, exhibits unique structural and functional properties that make it a valuable scaffold for the development of novel bioactive molecules. The presence of chlorine atoms at the 2 and 4 positions enhances its reactivity, enabling diverse chemical modifications that can be exploited in drug design and synthesis.

The succinic acid moiety in this compound contributes to its versatility, as succinic acid derivatives are well-known for their role in metabolic pathways and their potential as pharmacological intermediates. The combination of the 2,4-dichloro-phenyl group with the succinic acid core creates a molecule with both lipophilic and hydrophilic characteristics, which can be advantageous for membrane permeability and target binding affinity. This dual nature has positioned 2-(2,4-Dichloro-phenyl)-succinic acid as a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-(2,4-Dichloro-phenyl)-succinic acid and biological targets. Studies have shown that the 2,4-dichloro-phenyl group can effectively engage with specific amino acid residues in protein binding pockets, leading to the development of potent inhibitors. For instance, research has demonstrated its potential as a scaffold for kinase inhibitors, where the chlorine atoms provide critical interactions with hinge regions or substrate binding sites. This has opened up new avenues for designing drugs targeting various diseases, including cancer and inflammatory disorders.

In addition to its applications in kinase inhibition, 2-(2,4-Dichloro-phenyl)-succinic acid has been investigated for its role in modulating enzyme activity. The succinic acid moiety is known to participate in redox reactions and energy metabolism, making it an attractive component for developing compounds that influence metabolic pathways. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory effects on enzymes such as succinate dehydrogenase or malate dehydrogenase, which are crucial in cellular respiration. Such findings could have implications for treating metabolic diseases or enhancing energy production in cells.

The synthesis of 2-(2,4-Dichloro-phenyl)-succinic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include chlorination of phenyl-substituted succinates followed by functional group transformations to introduce the desired substituents. Advances in green chemistry have also led to the development of more sustainable synthetic methodologies, reducing waste and improving atom economy. These innovations not only enhance the efficiency of producing 103754-45-6 but also align with global efforts to promote environmentally friendly chemical processes.

One of the most compelling aspects of 2-(2,4-Dichloro-phenyl)-succinic acid is its potential as a building block for more complex molecules. By incorporating this scaffold into larger structures, researchers can create libraries of compounds with tailored properties for high-throughput screening. This approach has been successfully employed in drug discovery programs where large numbers of analogs are synthesized and tested for biological activity. The structural flexibility provided by the succinic acid core allows for modifications at multiple positions, enabling fine-tuning of physicochemical properties such as solubility, bioavailability, and metabolic stability.

The pharmacokinetic profile of derivatives derived from 103754-45-6 is another area of active investigation. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing their therapeutic potential. Computational tools have been instrumental in predicting ADME properties based on molecular structure, allowing researchers to design compounds with improved pharmacokinetic profiles before they enter clinical trials. This predictive modeling has significantly reduced the time and cost associated with drug development by identifying promising candidates early in the process.

In conclusion, 2-(2,4-Dichloro-phenyl)-succinic acid (CAS No. 103754-45-6) represents a versatile and promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features make it an ideal scaffold for developing novel bioactive molecules targeting various diseases. Ongoing research continues to uncover new therapeutic possibilities derived from this compound, underscoring its importance as a valuable asset in modern drug discovery efforts.